N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C15H13Cl2NO2S/c1-9-2-4-11(5-3-9)21-8-14(19)18-10-6-12(16)15(20)13(17)7-10/h2-7,20H,8H2,1H3,(H,18,19)
• InChI Key: ZQFKDKJZSYZCTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. It was first synthesized in the 1960s and has since become one of the most commonly prescribed drugs in the world.

Mechanism of Action

N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. It does this by blocking the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes.
Biochemical and Physiological Effects:
N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide has been shown to reduce pain, inflammation, and fever in a variety of animal models and human studies. It is rapidly absorbed after oral administration and has a half-life of 1-2 hours. It is primarily metabolized in the liver and excreted in the urine and feces.

Advantages and Limitations for Lab Experiments

N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide has several advantages for use in laboratory experiments. It is widely available, has a well-established safety profile, and is relatively inexpensive. However, it also has some limitations, including potential toxicity at high doses, variability in response between individuals, and the potential for drug interactions.

Future Directions

There are several areas of future research for N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide. One area of interest is the development of new formulations that improve its solubility and bioavailability. Another area of research is the development of more selective COX inhibitors that have fewer side effects. Additionally, there is ongoing research into the potential use of N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide for the treatment of other conditions, such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide is a widely used NSAID that has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It works by inhibiting the production of prostaglandins and has been shown to be effective in treating a variety of conditions. While it has several advantages for use in laboratory experiments, it also has some limitations and potential side effects. There are several areas of future research for N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide, including the development of new formulations and more selective COX inhibitors.

Synthesis Methods

The synthesis of N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide involves the reaction of 2-[(4-methylphenyl)thio]acetic acid with 3,5-dichloro-4-hydroxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide as a white crystalline powder.

Scientific Research Applications

N-(3,5-dichloro-4-hydroxyphenyl)-2-[(4-methylphenyl)thio]acetamide has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat a variety of conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and menstrual pain. It has also been used to treat postoperative pain, acute gout, and migraine headaches.